2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[2,3-dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C20H19FN2O/c1-2-12-23(19-11-10-15-6-3-4-9-18(15)19)14-20(24)22-17-8-5-7-16(21)13-17/h1,3-9,13,19H,10-12,14H2,(H,22,24)
• InChI Key: WILAOFACEONCPS-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC(=O)NC1=CC(=CC=C1)F)C2CCC3=CC=CC=C23
• Molecular Formula: C20H19FN2O
• Molecular Weight: 322.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has an indene group (a polycyclic hydrocarbon), a propynyl group (a type of alkynyl group), an amino group (NH2), and a fluorophenyl group (a phenyl group with a fluorine atom attached). Each of these groups can confer different properties to the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a polycyclic system. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amino group might be involved in acid-base reactions, the alkynyl group could undergo addition reactions, and the aromatic ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of an amino group could make the compound a weak base, and the presence of a fluorophenyl group could influence its polarity and solubility.

Mechanism of Action

Without specific context (such as the compound’s use as a drug or a catalyst), it’s difficult to predict the exact mechanism of action. The compound’s activity would likely depend on the specific arrangement of its functional groups and its overall 3D structure.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. It could potentially be explored for use in various fields, such as medicinal chemistry, materials science, or catalysis, depending on its properties.